Cas no 2348283-89-4 (tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate)

• Product Name: tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate
• CAS No: 2348283-89-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6127004
• PubChem ID: 165888089
• Update Time: 2025-07-21

tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate
• 2348283-89-4
• EN300-7003856

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-7-10(14)9-5-4-6-9/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t10-/m0/s1
• InChI Key： MGUXVKUPOCRERT-JTQLQIEISA-N
• SMILES： O[C@@H](CCNC(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate

Terbuthyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate: A Versatile Compound in Modern Pharmaceutical Research

CAS No. 2348283-89-4 represents a significant advancement in the field of carbamate derivatives, offering unique structural features that have sparked interest in both synthetic chemistry and drug discovery. This compound, also known as tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate, combines the functional groups of cyclobutyl and hydroxypropyl with a carbamate moiety, creating a molecule with potential applications in pharmacological research and biological activity studies. Recent studies have highlighted its role as a promising candidate for targeted drug delivery systems and enzyme inhibition mechanisms, making it a focal point in contemporary biomedical innovation.

The chemical structure of tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate is characterized by its stereocenter at the 3S position, which contributes to its chiral properties. This stereochemistry is critical for its biological activity, as enantiomers can exhibit significantly different pharmacological profiles. The tert-butyl group provides steric hindrance, influencing the molecule's reactivity and solubility in various solvents. Additionally, the hydroxypropyl chain introduces polar interactions, enhancing its potential for drug-target binding and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to model the binding interactions of this compound with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate exhibits strong affinity for protein kinase C (PKC) isoforms, which are implicated in inflammatory diseases and neurodegenerative disorders. This finding underscores its potential as a selective inhibitor for therapeutic applications in these conditions. The carbamate linkage in this molecule is particularly advantageous, as it allows for covalent bond formation with target enzymes, enhancing the duration of action compared to traditional non-covalent inhibitors.

The synthetic pathway for tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate has also been optimized to improve yield and purity. A 2022 report in Organic & Biomolecular Chemistry described a three-step synthesis involving ring-opening reactions and stereoselective reductions. This method not only reduces environmental impact through green chemistry principles but also ensures high enantiomeric excess in the final product. Such efficiency is crucial for large-scale production in pharmaceutical manufacturing, where cost-effectiveness and < regulatory compliance are paramount.

Moreover, the pharmacokinetic profile of tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate has been evaluated in preclinical models. A 2024 study in Drug Metabolism and Disposition revealed that this compound exhibits prolonged half-life due to its metabolic stability in liver microsomes. This property is particularly beneficial for chronic disease management, where long-acting formulations are preferred to ensure consistent therapeutic levels. The hydroxypropyl chain likely contributes to this stability by reducing metabolic degradation pathways.

Despite its promising attributes, challenges remain in clinical translation. A 2023 review in Pharmaceutical Research highlighted the need for further in vivo studies to assess toxicological profiles and drug-drug interactions. Additionally, the cost of production for tert-butyl N-[(3S)-3-cyclobutyl-3-hydroxypropyl]carbamate remains a barrier to large-scale application, necessitating process optimization and scale-up strategies. However, ongoing advancements in biocatalysis and solid-phase synthesis are expected to address these limitations in the near future.

In conclusion, tert-butyl N-[(3S)-3-cyclobutyyl-3-hydroxypropyl]carbamate represents a significant breakthrough in pharmaceutical science, offering unique structural and functional advantages. Its potential applications in enzyme inhibition, drug delivery, and targeted therapy highlight its importance in modern biomedical research. As synthetic methods and computational models continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.